Cas no 153895-80-8 (methyl 6-oxo-1,2-diazinane-4-carboxylate)

Methyl 6-oxo-1,2-diazinane-4-carboxylate is a heterocyclic compound featuring a diazinane core with a keto and ester functional group, making it a versatile intermediate in organic synthesis. Its structure is particularly valuable for constructing pharmacologically active molecules, such as piperazine derivatives, due to the presence of reactive sites amenable to further functionalization. The ester group allows for straightforward derivatization, while the keto functionality offers opportunities for nucleophilic additions or reductions. This compound is useful in medicinal chemistry for the development of bioactive scaffolds. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its practicality in laboratory applications.

methyl 6-oxo-1,2-diazinane-4-carboxylate structure

153895-80-8 structure

Product Name:methyl 6-oxo-1,2-diazinane-4-carboxylate

CAS No:153895-80-8

MF:C₆H₁₀N₂O₃

MW:158.155201435089

MDL:MFCD00243485

CID:1077492

PubChem ID:4321628

Update Time:2025-10-28

methyl 6-oxo-1,2-diazinane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-oxohexahydropyridazine-4-carboxylate
- methyl 6-oxodiazinane-4-carboxylate
- methyl 6-oxo-1,2-diazinane-4-carboxylate
- METHYL 6-OXOHEXAHYDRO-4-PYRIDAZINECARBOXYLATE
- 6-oxo-4-hexahydropyridazinecarboxylic acid methyl ester
- 6-ketohexahydropyridazine-4-carboxylic acid methyl ester
- 6-OXO-HEXAHYDRO-PYRIDAZINE-4-CARBOXYLIC ACID METHYL ESTER
- EN300-122514
- MFCD00243485
- STL582067
- methyl 6-oxopiperazine-4-carboxylate
- G21961
- ALBB-017139
- F2147-0596
- 153895-80-8
- Z1198152912
- 4-pyridazinecarboxylic acid, hexahydro-6-oxo-, methyl ester
- SCHEMBL16612384
- AKOS005101808
- 8H-007
- methyl6-oxohexahydropyridazine-4-carboxylate
- MDL： MFCD00243485
- Inchi： 1S/C6H10N2O3/c1-11-6(10)4-2-5(9)8-7-3-4/h4,7H,2-3H2,1H3,(H,8,9)
- InChI Key： DLDWDQWZWAVSJB-UHFFFAOYSA-N
- SMILES： O(C)C(C1CC(NNC1)=O)=O

Computed Properties

Exact Mass: 158.06914219g/mol
Monoisotopic Mass: 158.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 67.4Å²

methyl 6-oxo-1,2-diazinane-4-carboxylate Security Information

HazardClass：IRRITANT

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	066136-500mg	Methyl 6-oxohexahydropyridazine-4-carboxylate	153895-80-8		500mg	4096CNY	2021-05-07
Matrix Scientific	066136-500mg	Methyl 6-oxohexahydropyridazine-4-carboxylate	153895-80-8		500mg	$285.00	2023-09-08
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Chemenu	CM312155-5g	Methyl 6-Oxohexahydropyridazine-4-carboxylate	153895-80-8	95%	5g	$533	2021-08-18
Matrix Scientific	066136-1g	Methyl 6-oxohexahydropyridazine-4-carboxylate	153895-80-8		1g	$338.00	2023-09-08
Matrix Scientific	066136-5g	Methyl 6-oxohexahydropyridazine-4-carboxylate	153895-80-8		5g	$955.00	2023-09-08
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abcr	AB410206-500 mg	Methyl 6-oxohexahydropyridazine-4-carboxylate; .	153895-80-8		500 mg	€215.40	2023-07-19
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